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Compound of Interest

Compound Name: DAC-2-25

Cat. No.: B606921

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of the small molecule DAC-2-25 and its functional alternatives. We
delve into its effects on developmental pathways, present comparative data, and provide
detailed experimental protocols to facilitate further research.

DAC-2-25 has been identified as a potent modulator of patterning in the freshwater polyp
Hydra, where it induces a striking homeotic transformation of the body column into tentacle-like
structures. This dramatic phenotype has provided valuable clues into its mechanism of action,
pointing towards the activation of a critical developmental signaling pathway.

Phenotypic Effects and Implied Molecular Target

Treatment of Hydra vulgaris with DAC-2-25 leads to the dose-dependent formation of ectopic
tentacles along the body column. Chronic exposure can result in the entire body column
transforming into a tentacle zone. This phenotype is strongly indicative of the activation of the
canonical Wnt/B-catenin signaling pathway. In Hydra, this pathway is a master regulator of
head organizer formation and axial patterning. Activation of the Wnt pathway, typically through
the inhibition of Glycogen Synthase Kinase 33 (GSK-33), is known to produce a similar
phenotype of ectopic tentacle formation. While the direct molecular target of DAC-2-25 has not
been definitively confirmed through biochemical assays in the available literature, its biological
effect strongly suggests it functions as an activator of the Wnt/B-catenin pathway, likely by
inhibiting GSK-3[3 or another negative regulator of the pathway.
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Comparison with Functional Alternatives

Given the phenotypic similarity of DAC-2-25's effects to Wnt/(3-catenin pathway activation, well-
characterized GSK-3 inhibitors such as Alsterpaullone and CHIR99021 serve as key
functional alternatives for comparative studies.

Reported Concentration for
Compound Mechanism of Organism Ectopic Tentacle
Action Formation

Induces homeaotic
transformation;

DAC-2-25 functionally a Wnt/(3- Hydra vulgaris 1-5 pM[1]
catenin pathway

activator.

Specific inhibitor of
GSK-3p, leading to (-

Alsterpaullone catenin stabilization Hydra vulgaris 2.5-10 uM[2][3]
and Wnt pathway

activation.

Potent and selective
inhibitor of GSK-3a

CHIR99021 and GSK-3[, resulting
in Wnt pathway

Mus musculus (in 1-50 pg/ml (used in

vitro) limb organ culture)

activation.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Wnt/(3-catenin signaling pathway implicated in Hydra
regeneration and a general workflow for screening and characterizing small molecules that
affect this process.
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Caption: Canonical Wnt/p-catenin signaling pathway in Hydra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

